Cas no 245341-80-4 (L-Proline,L-valyl-L-leucyl-L-leucyl-L-prolyl-L-valyl-L-leucyl-L-leucyl-L-alanyl-L-alanyl-)

• Product Name: L-Proline,L-valyl-L-leucyl-L-leucyl-L-prolyl-L-valyl-L-leucyl-L-leucyl-L-alanyl-L-alanyl-
• CAS No: 245341-80-4
• MF: C₅₀H₈₈N₁₀O₁₁
• MW: 1005.29413318634
• CID: 1417663
• Update Time: 2024-08-15

L-Proline,L-valyl-L-leucyl-L-leucyl-L-prolyl-L-valyl-L-leucyl-L-leucyl-L-alanyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline,L-valyl-L-leucyl-L-leucyl-L-prolyl-L-valyl-L-leucyl-L-leucyl-L-alanyl-L-alanyl-
• L-Proline, L-valyl-L-leucyl-L-leucyl-L-prolyl-L-valyl-L-leucyl-L-leucyl-L-alanyl-L-alanyl- (9CI)

• Inchi： 1S/C50H88N10O11/c1-25(2)21-33(42(62)52-31(13)41(61)53-32(14)48(68)60-20-16-18-38(60)50(70)71)54-43(63)35(23-27(5)6)56-47(67)40(30(11)12)58-45(65)37-17-15-19-59(37)49(69)36(24-28(7)8)57-44(64)34(22-26(3)4)55-46(66)39(51)29(9)10/h25-40H,15-24,51H2,1-14H3,(H,52,62)(H,53,61)(H,54,63)(H,55,66)(H,56,67)(H,57,64)(H,58,65)(H,70,71)/t31-,32-,33-,34-,35-,36-,37-,38-,39-,40-/m0/s1
• InChI Key： KQYWGGVAFUPMCQ-QMAXXTOWSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 1004.66394

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 1253.8±65.0 °C(Predicted)
• PSA: 307.64
• pka: 3.44±0.20(Predicted)